2-(Methylthio)benzo[d]thiazol-5-amine

• IUPAC Name: 2-methylsulfanyl-1,3-benzothiazol-5-amine
• InChI: InChI=1S/C8H8N2S2/c1-11-8-10-6-4-5(9)2-3-7(6)12-8/h2-4H,9H2,1H3
• InChI Key: BPOCGNSJHFKXDY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(S1)C=CC(=C2)N
• Molecular Formula: C8H8N2S2
• Molecular Weight: 196.3 g/mol

Description

2-(Methylthio)benzo[d]thiazol-5-amine is a chemical compound with the CAS Number: 25706-29-0. It has a molecular weight of 196.3. This compound is used as a pharmaceutical intermediate. Thiazoles, which include this compound, have been found to have diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules.

Synthesis Analysis

The synthesis of benzothiazole derivatives, including 2-(Methylthio)benzo[d]thiazol-5-amine, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. In one specific synthesis, substituted 2-amino benzothiazoles were coupled with N-phenyl anthranilic acid. The resulting intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride or 4-(2-chloro ethyl) morpholine hydrochloride to yield the final derivatives.

Molecular Structure Analysis

The thiazole ring, which is a part of 2-(Methylthio)benzo[d]thiazol-5-amine, is planar and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles, including 2-(Methylthio)benzo[d]thiazol-5-amine, have been found to undergo various chemical reactions. For instance, the migration of substituents around the thiazole ring has been observed, similar to the base-catalyzed halogen dance reaction, in which a halogen substituent moves to a new position on an aromatic ring system.

Physical And Chemical Properties Analysis

2-(Methylthio)benzo[d]thiazol-5-amine is a solid. Thiazole, a parent material for this compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes.

Scientific Research Applications

Antimicrobial Properties

• Thiazoles, including 2-(Methylthio)benzo[d]thiazol-5-amine, exhibit antimicrobial effects. .

Anti-Inflammatory Activity

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α-Glucosidase Inhibitors

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Antineoplastic Potential

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Biological Building Blocks

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Metalation and Reactions

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Mechanism of Action

Target of Action

Thiazole derivatives, which include 2-(methylthio)benzo[d]thiazol-5-amine, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been known to interact with various targets in the body, leading to a range of effects . For instance, some thiazole-containing drugs like Ritonavir (antiretroviral drug) and Tiazofurin (antineoplastic drug) have been found to interact with their targets, leading to their respective therapeutic effects .

Biochemical Pathways

Thiazole derivatives have been associated with various biological activities, suggesting that they may affect multiple biochemical pathways . For example, thiazole-containing drugs like Ritonavir and Tiazofurin are known to interfere with viral replication and cancer cell proliferation, respectively .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This suggests that the compound’s bioavailability may be influenced by these properties.

Result of Action

Thiazole derivatives have been associated with a range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

Factors such as solubility and chemical stability could potentially influence the compound’s action and efficacy .

Future Directions

Thiazoles, including 2-(Methylthio)benzo[d]thiazol-5-amine, have been the subject of extensive research due to their diverse biological activities. Future research may focus on the design and development of different thiazole derivatives to act as potent drug molecules with lesser side effects.